Cas no 2227844-01-9 (methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate
• CAS No: 2227844-01-9
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 6318136
• PubChem ID: 165646223
• Update Time: 2025-10-29

methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate
• 2227844-01-9
• EN300-1918874

• Inchi： 1S/C8H9BrO3S/c1-12-8(11)3-6(10)5-2-7(9)13-4-5/h2,4,6,10H,3H2,1H3/t6-/m0/s1
• InChI Key： DFEWJWUPDAMCBF-LURJTMIESA-N
• SMILES： BrC1=CC(=CS1)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 263.94558g/mol
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate

Exploring Methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate (CAS 2227844-01-9): A Comprehensive Overview

In the realm of synthetic organic chemistry, methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate (CAS 2227844-01-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This chiral ester, characterized by a 5-bromothiophene moiety and a hydroxypropanoate backbone, is increasingly studied for its role in pharmaceutical intermediates and material science. Researchers and industry professionals are actively exploring its synthetic pathways, stereochemical properties, and reactivity patterns, making it a focal point in modern chemical research.

The compound’s CAS number 2227844-01-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise communication across global supply chains. Its systematic name, methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate, highlights key functional groups: the bromothiophene ring, known for its electron-rich properties, and the hydroxypropanoate ester, which contributes to its solubility and reactivity. These attributes make it a versatile building block for designing advanced materials and bioactive molecules.

Recent trends in chemical research emphasize sustainability and green chemistry, and methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate aligns with these priorities. Its synthesis often involves catalytic asymmetric methods, reducing waste and improving efficiency—a topic frequently searched in academic and industrial forums. Questions like "How to optimize the synthesis of bromothiophene derivatives?" or "Applications of chiral hydroxypropanoates in drug development" reflect user interest, underscoring the compound’s relevance.

From a structural perspective, the (3S) configuration of this compound is pivotal for its enantioselective interactions, a feature highly valued in agrochemical and pharmaceutical industries. The 5-bromothiophen-3-yl group enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used to construct complex organic frameworks. This versatility has led to its inclusion in studies targeting novel heterocyclic compounds and biodegradable polymers.

In analytical chemistry, CAS 2227844-01-9 is often characterized using techniques like NMR spectroscopy, HPLC, and X-ray crystallography to confirm its purity and stereochemistry. These methods are frequently discussed in online platforms, with queries such as "NMR peaks for methyl 3-hydroxypropanoate derivatives" or "HPLC methods for chiral separation" highlighting practical challenges users face. Addressing these questions enhances the compound’s accessibility for researchers.

The commercial availability of methyl (3S)-3-(5-bromothiophen-3-yl)-3-hydroxypropanoate is another area of interest. Suppliers often list it under categories like "chiral synthons" or "thiophene-based intermediates," catering to diverse applications. Its stability under standard storage conditions and compatibility with common solvents further broaden its appeal. Discussions on "scaling up chiral ester production" or "cost-effective routes to bromothiophene derivatives" dominate industry forums, reflecting its economic potential.

Looking ahead, the compound’s role in drug discovery and material innovation is expected to grow. Its structural motifs are recurrent in ligands for catalysis and probes for biochemical studies, aligning with trends in precision medicine and smart materials. As synthetic methodologies advance, CAS 2227844-01-9 will likely remain a key player in the development of next-generation chemical entities.